Cas no 898767-06-1 (5-(4-fluorophenyl)-5-oxopentanenitrile)

• Product Name: 5-(4-fluorophenyl)-5-oxopentanenitrile
• CAS No: 898767-06-1
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• MDL: MFCD01319951
• CID: 869045
• PubChem ID: 24723813
• Update Time: 2025-10-31

5-(4-fluorophenyl)-5-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-5-oxopentanenitrile
• 5-(4-FLUOROPHENYL)-5-OXOVALERONITRILE
• 898767-06-1
• DTXSID50642212
• MFCD01319951
• AKOS006276174

• MDL： MFCD01319951
• Inchi： 1S/C11H10FNO/c12-10-6-4-9(5-7-10)11(14)3-1-2-8-13/h4-7H,1-3H2
• InChI Key： CDGYAXKSYRIFEX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCC#N)=O

Computed Properties

• Exact Mass: 191.07500
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.70228

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-fluorophenyl)-5-oxopentanenitrile

Recent Advances in the Study of 5-(4-Fluorophenyl)-5-oxopentanenitrile (CAS: 898767-06-1)

5-(4-Fluorophenyl)-5-oxopentanenitrile (CAS: 898767-06-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential applications as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

One of the most notable advancements in the study of 5-(4-fluorophenyl)-5-oxopentanenitrile is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs have been extensively investigated for their potential in treating epilepsy, anxiety, and other neurological conditions. Recent research has demonstrated that 5-(4-fluorophenyl)-5-oxopentanenitrile serves as a versatile building block for the development of GABAergic compounds with improved pharmacokinetic profiles and reduced side effects.

In addition to its applications in neuroscience, 5-(4-fluorophenyl)-5-oxopentanenitrile has also been explored for its potential in metabolic disease research. A study published in the Journal of Medicinal Chemistry highlighted its use as a precursor in the synthesis of peroxisome proliferator-activated receptor (PPAR) agonists. PPARs are nuclear receptors that play a critical role in lipid metabolism and glucose homeostasis, making them attractive targets for the treatment of type 2 diabetes and dyslipidemia. The study reported that derivatives of 5-(4-fluorophenyl)-5-oxopentanenitrile exhibited promising activity as dual PPARα/γ agonists, with potential applications in metabolic syndrome management.

The synthesis of 5-(4-fluorophenyl)-5-oxopentanenitrile has also seen significant improvements in recent years. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters, offering a more efficient and environmentally friendly route to its production. This method not only increased the yield but also reduced the formation of by-products, making it more suitable for large-scale pharmaceutical manufacturing. The study emphasized the importance of such advancements in meeting the growing demand for high-purity intermediates in drug development.

Pharmacological evaluations of 5-(4-fluorophenyl)-5-oxopentanenitrile and its derivatives have revealed interesting insights into their mechanism of action. For instance, a recent in vitro study demonstrated that certain derivatives exhibit potent inhibitory effects on enzymes involved in neurotransmitter degradation, suggesting their potential as neuroprotective agents. Furthermore, computational modeling studies have provided valuable information on the structure-activity relationships (SAR) of these compounds, aiding in the design of more effective drug candidates.

Despite these promising findings, challenges remain in the clinical translation of 5-(4-fluorophenyl)-5-oxopentanenitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery and development.

In conclusion, 5-(4-fluorophenyl)-5-oxopentanenitrile (CAS: 898767-06-1) continues to be a compound of great interest in the chemical biology and pharmaceutical fields. Recent advancements in its synthesis, pharmacological evaluation, and therapeutic applications highlight its potential as a key intermediate in the development of novel drugs. Future research should focus on optimizing its derivatives for clinical use and exploring new therapeutic avenues, ensuring that this compound remains at the forefront of medicinal chemistry innovation.